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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed standard operating procedure for the Brucellin Skin

Test (BST), a crucial diagnostic tool for detecting cell-mediated immunity against Brucella

infection. The document outlines the underlying immunological principles, experimental

protocols for various species, data interpretation, and performance characteristics.

Introduction and Principle
The Brucellin Skin Test (BST) is an in vivo assay used to assess the cell-mediated immune

response to Brucella antigens.[1] The test relies on a delayed-type hypersensitivity (DTH), or

Type IV, reaction.[1][2] It utilizes a purified and standardized protein allergen, known as

brucellin, which is largely devoid of the lipopolysaccharide (LPS) that can cause non-specific

reactions or interfere with serological tests.[1] When injected intradermally into a previously

sensitized animal, brucellin elicits a localized inflammatory reaction, which is assessed after

48 to 72 hours.[1] This test is highly specific and is particularly valuable for confirming

brucellosis at the herd level and for discriminating between true infections and false-positive

serological results.[3][4][5]
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Mechanism of Action: Delayed-Type Hypersensitivity
Pathway
The BST reaction occurs in two distinct phases:

Sensitization Phase: Upon initial exposure to Brucella, antigen-presenting cells (APCs) such

as macrophages and dendritic cells process the bacterial proteins. These APCs present

peptide fragments to naive T-helper (Th) cells, leading to their differentiation into memory

Th1 cells. This process establishes a population of antigen-specific memory T-cells.

Elicitation Phase: The intradermal injection of brucellin serves as a secondary antigen

challenge. Local APCs present the brucellin proteins to the circulating memory Th1 cells.

These activated Th1 cells release a cascade of pro-inflammatory cytokines (e.g., IFN-γ,

TNF-α) and chemokines. This signaling recruits and activates macrophages and other

immune cells at the injection site, resulting in the characteristic localized inflammation,

edema, and induration that defines a positive test, typically peaking at 48-72 hours.

Figure 1: Delayed-Type Hypersensitivity (DTH) Pathway in BST
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Caption: DTH pathway showing sensitization and elicitation phases.
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The general procedure for performing the Brucellin Skin Test involves careful preparation,

precise injection, and standardized interpretation. The workflow ensures consistency and

minimizes variability.
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Figure 2: General Workflow for Brucellin Skin Test

arrow Start: Select Animal

Site Preparation
(Clip/Shave Hair)

Baseline Measurement
(Skin Fold Thickness)

Intradermal Injection
(0.1 mL Brucellin)

Incubation Period
(48-72 hours)

Final Measurement &
Clinical Observation

Data Interpretation
(Calculate Increase)

Final Result

Positive

Reaction Meets
Criteria

Negative

No Significant
Reaction

Click to download full resolution via product page

Caption: Standard operating procedure workflow for the BST.
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Detailed Experimental Protocols
4.1 Materials and Reagents

Brucellin antigen (purified protein derivative, certified free of smooth LPS).

Injection device (e.g., multi-dose gun, tuberculin syringe) suitable for 0.1 mL intradermal

injections.[1][6]

Needles (e.g., 22G-25G, 4 mm length).[2][6]

Cutimeter or spring-loaded calipers for measuring skin fold thickness (for cattle).[1][2]

Hair clippers or scissors.

Neutral soap and absorbent paper (for pigs).[6]

Personal Protective Equipment (PPE).

4.2 Protocol 1: Bovine (Cattle)

Animal Restraint and Site Selection: Properly restrain the animal. Select an injection site on

the flat part of the neck, at the junction of the posterior and middle thirds.[1]

Site Preparation: Clip or mow the hair from an area of approximately 10 cm².[1][2] Visually

inspect and palpate the skin to ensure it is free of lesions.[1]

Baseline Measurement: Using a cutimeter, measure the initial thickness of a fold of skin at

the prepared site and record the value.[1]

Injection: Intradermally inject exactly 0.1 mL of brucellin.[1] A successful injection will create

a small, distinct papule at the site.[1] Ensure no liquid escapes.

Reading: The reading must take place 72 hours after the injection.[1][7]

Interpretation:

Measure the skin fold thickness at the injection site again using the same cutimeter.[1]
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Observe and palpate the site for clinical signs such as diffuse or extensive edema,

exudation, necrosis, pain, or inflammation of local lymphatic ducts.[1]

4.3 Protocol 2: Ovine and Caprine (Small Ruminants)

Animal Restraint and Site Selection: Properly restrain the animal. The injection site is the

lower eyelid.[1]

Site Preparation: Identify the injection site and verify the absence of any lesions or

abnormalities.[1]

Injection: Intradermally inject 0.1 mL of brucellin into the lower eyelid.

Reading: The reading must take place 48 hours after the injection.[1]

Interpretation: A positive reaction is determined by visual inspection. It is characterized by

significant edema of the injected eyelid when compared to the contralateral (non-injected)

eyelid.[1]

4.4 Protocol 3: Porcine (Pigs)

Animal Restraint and Site Selection: Properly restrain the animal. Select a non-pigmented

area of skin, preferably in the perianal region near the tail.[6]

Site Preparation: Clean the selected area with neutral soap and dry it with absorbent paper.

[6] To aid in relocation, a circle may be drawn around the injection site with a permanent

marker.[6]

Injection: Intradermally inject 0.1 mL of brucellin (e.g., Brucellin Aquilon). A small papule

should be observed post-inoculation.[6]

Reading: The reading must take place 48 hours after the injection.[6]

Interpretation: The reading is based on observation and palpation of the injection site.[6] A

positive reaction is defined as any inflammatory response, including skin discoloration (red to

black), a papule (swelling >0.5-1 cm), a nodule (swelling >1 cm), or hemorrhage.[6] A small

point from the needle puncture is not considered a positive reaction.[6]
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Data Interpretation and Performance
The interpretation of the BST varies by species. The following tables summarize the criteria for

a positive result and the diagnostic performance reported in various studies.

Table 1: Interpretation Criteria for Brucellin Skin Test by Species

Species Reading Time Method
Positive Result
Criteria

Bovine (Cattle) 72 hours[1]
Measurement &

Observation

An increase in skin

fold thickness of ≥2.0

mm OR clinical signs

(edema, necrosis,

pain).[1] Note: Other

studies have used cut-

offs of ≥1.1 mm or

≥1.5 mm.[2][7]

Ovine/Caprine 48 hours[1] Visual Inspection

Significant edema of

the injected eyelid

compared to the non-

injected eyelid.[1]

Porcine (Pigs) 48 hours[6]
Observation &

Palpation

Any inflammatory

reaction

(discoloration, papule

>0.5 cm, nodule >1

cm) or hemorrhage.[6]

Table 2: Summary of Brucellin Skin Test Performance Data (Bovine)
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Study
Reference

Cut-off
Value

Sensitivity
95%
Confidence
Interval (CI)

Specificity
95%
Confidence
Interval (CI)

Munyeme et

al., 2017[2]
1.5 mm 42.9%

30.5% –

56.0%
99.2%

98.1% –

99.7%

Pouillot et al.,

1999[7]
1.1 mm

93% (1 mo.

post-

infection)

76% – 100% 99.83%
99.40% –

99.98%

Pouillot et al.,

1999[7]
1.1 mm

78% (6 mo.

post-

infection)

58% – 91% 99.83%
99.40% –

99.98%

Ippoliti et al.

(RB51

Vaccinated)

[8]

Not specified 60%
30.8% –

83.3%
100%

60.7% –

100%

Important Considerations and Limitations
Interference: The BST should not be performed concurrently with a tuberculin skin test to

avoid potential interference.[1]

Anergy: To prevent a state of induced anergy (a temporary unresponsiveness of the immune

system), a minimum period of 6 weeks should be maintained between consecutive allergic

skin tests.[1]

Vaccination Status: Animals vaccinated with B. abortus S19 or B. melitensis Rev. 1 can show

positive BST results for extended periods, potentially for years.[5][7] The test does not

differentiate between vaccination and natural infection in these cases.

Contraindications: During the testing period (from injection to reading), the administration of

any vaccines or therapeutic products should be avoided.[1]

Operator Skill: The accuracy of the test, particularly in cattle, is highly dependent on the

precise intradermal injection technique and consistent measurement of skin fold thickness.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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